Cas no 919837-55-1 (N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide)

• Product Name: N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide
• CAS No: 919837-55-1
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 5505340
• Update Time: 2025-06-11

N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(diethylamino)-2-methylphenyl]-2-(7-methoxy-2-oxochromen-4-yl)acetamide
• N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide

• Inchi： 1S/C23H26N2O4/c1-5-25(6-2)17-7-10-20(15(3)11-17)24-22(26)12-16-13-23(27)29-21-14-18(28-4)8-9-19(16)21/h7-11,13-14H,5-6,12H2,1-4H3,(H,24,26)
• InChI Key： LYQFMCHTPTWJGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1C)(=O)CC1C2=C(OC(=O)C=1)C=C(OC)C=C2

Additional information on N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide

Comprehensive Overview of N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide (CAS No. 919837-55-1)

The compound N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide, identified by its CAS No. 919837-55-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of coumarin derivatives, which are renowned for their diverse biological activities, including antioxidant, anti-inflammatory, and potential therapeutic applications. The presence of both diethylamino and methoxy functional groups in its structure enhances its solubility and reactivity, making it a valuable candidate for further scientific exploration.

In recent years, the demand for coumarin-based compounds has surged due to their versatility in drug development and material science. Researchers are particularly interested in N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide for its potential role in targeted drug delivery systems and fluorescence imaging. Its unique structural features allow it to interact with biological macromolecules, paving the way for innovations in precision medicine and diagnostic tools. This aligns with the growing trend of personalized healthcare, a topic frequently searched by professionals and enthusiasts alike.

The synthesis of CAS No. 919837-55-1 involves multi-step organic reactions, often starting with the condensation of 7-methoxy-4-methylcoumarin with appropriate reagents to introduce the acetamide moiety. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability for high-stakes applications, such as biomedical research and pharmaceutical formulations.

One of the most intriguing aspects of N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide is its potential as a fluorescence probe. Coumarin derivatives are known for their excellent photophysical properties, and this compound is no exception. Its ability to emit light under specific wavelengths makes it a promising tool for cellular imaging and bio-sensing. This application is particularly relevant in the context of cancer research, where precise imaging techniques are essential for early detection and treatment monitoring.

From a commercial perspective, the compound's relevance extends to the cosmetics industry, where coumarin derivatives are often used as fragrance enhancers and UV absorbers. However, the focus on CAS No. 919837-55-1 remains largely academic, with ongoing studies exploring its mechanistic pathways and therapeutic potential. This dual applicability—both in scientific research and industrial applications—makes it a compound of enduring interest.

In conclusion, N-4-(diethylamino)-2-methylphenyl-2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetamide (CAS No. 919837-55-1) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to diagnostic imaging, underscore its importance in contemporary science. As research continues to unveil its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.